Cas no 1891716-96-3 (3-amino-2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid)

• Product Name: 3-amino-2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid
• CAS No: 1891716-96-3
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 6206267
• PubChem ID: 117450027
• Update Time: 2025-06-28

3-amino-2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid
• EN300-1876269
• 1891716-96-3
• 3-amino-2-(4-{[(tert-butoxy)carbonyl]amino}phenyl)propanoic acid

• Inchi： 1S/C14H20N2O4/c1-14(2,3)20-13(19)16-10-6-4-9(5-7-10)11(8-15)12(17)18/h4-7,11H,8,15H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： HYIQBXXVYNSMTK-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C(C(=O)O)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 102Ų

Additional information on 3-amino-2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid

Comprehensive Overview of 3-amino-2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid (CAS No. 1891716-96-3)

3-amino-2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid (CAS No. 1891716-96-3) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring both an amino group and a tert-butoxycarbonyl (Boc) protected amine, makes it a valuable intermediate for drug development. The compound’s carboxylic acid functionality further enhances its reactivity, enabling its use in coupling reactions to construct complex biomolecules. Researchers often leverage this compound for its role in modulating peptide stability and bioavailability, addressing critical challenges in modern therapeutics.

In recent years, the demand for Boc-protected amino acids like 3-amino-2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid has surged due to their applications in targeted drug delivery and bioconjugation. With the rise of personalized medicine and proteomics, this compound has garnered attention for its potential in designing peptide-based therapeutics. Its compatibility with solid-phase peptide synthesis (SPPS) techniques aligns with industry trends toward automation and high-throughput screening, making it a staple in biopharmaceutical R&D.

The compound’s CAS No. 1891716-96-3 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Users often inquire about its synthetic routes, solubility profiles, and storage conditions, highlighting the need for detailed technical data. Additionally, its role in antibody-drug conjugates (ADCs) and small-molecule inhibitors has been explored in recent publications, tying it to cutting-edge oncology and immunology research.

From a green chemistry perspective, 3-amino-2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid is also studied for its potential in sustainable synthesis. Researchers are investigating eco-friendly purification methods and catalytic processes to minimize waste, aligning with global initiatives for environmentally friendly manufacturing. This dual focus on efficacy and sustainability positions the compound as a forward-looking solution for next-generation drug design.

In summary, 3-amino-2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid (CAS No. 1891716-96-3) is a multifaceted building block bridging peptide chemistry, drug discovery, and sustainable science. Its adaptability to emerging technologies and therapeutic paradigms ensures its continued prominence in the life sciences landscape.